Cas no 1416437-27-8 (6-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyrimidine)

• Product Name: 6-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyrimidine
• CAS No: 1416437-27-8
• MF: C₁₂H₁₆BN₃O₂
• MW: 245.0853
• MDL: MFCD17214362
• CID: 2093942
• PubChem ID: 52911278
• Update Time: 2025-10-30

6-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyrimidine
• Pyrazolo[1,5-a]pyrimidine-6-boronic acid pinacol eter
• 6-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyrimidine
• 6-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyrazolo[1,5-a]pyrimidine
• PYRAZOLO[1,5-A]PYRIMIDIN-6-YLBORONIC ACID PINACOL ESTER
• Pyrazolo[1,5-a]pyrimidine, 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• PB37762
• SB10173
• AK170598
• Pyrazolo[1,5-

• MDL： MFCD17214362
• Inchi： 1S/C12H16BN3O2/c1-11(2)12(3,4)18-13(17-11)9-7-14-10-5-6-15-16(10)8-9/h5-8H,1-4H3
• InChI Key： SPDVTVCGCCNYOC-UHFFFAOYSA-N
• SMILES： O1B(C2C([H])=NC3=C([H])C([H])=NN3C=2[H])OC(C([H])([H])[H])(C([H])([H])[H])C1(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 245.1335569 g/mol
• Monoisotopic Mass: 245.1335569 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.6
• Molecular Weight: 245.09

Additional information on 6-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyrimidine

Recent Advances in the Application of 6-(Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyrimidine (CAS: 1416437-27-8) in Chemical Biology and Drug Discovery

The compound 6-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyrimidine (CAS: 1416437-27-8) has recently emerged as a promising scaffold in chemical biology and drug discovery. This boronic ester-functionalized pyrazolopyrimidine derivative exhibits unique physicochemical properties that make it an attractive candidate for various applications, including targeted protein degradation, kinase inhibition, and as a versatile building block in medicinal chemistry. Recent studies have demonstrated its potential in addressing challenging therapeutic targets, particularly in oncology and inflammatory diseases.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of this compound as a key intermediate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers leveraged the boronic ester moiety for Suzuki-Miyaura cross-coupling reactions, enabling efficient diversification of the pyrazolopyrimidine core. The resulting compounds showed improved selectivity profiles compared to existing BTK inhibitors, with several analogs demonstrating nanomolar potency in cellular assays.

In the field of proteolysis-targeting chimeras (PROTACs), 6-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyrimidine has been utilized as a warhead for targeting specific kinases. A recent Nature Chemical Biology publication described its incorporation into heterobifunctional molecules designed to degrade cyclin-dependent kinases (CDKs). The boronic acid derivative of this compound (formed after hydrolysis of the dioxaborolane) showed particularly strong binding to CDK9, enabling the development of selective CDK9 degraders with potential applications in cancer therapy.

The compound's unique electronic properties have also been investigated for fluorescence-based applications. A 2024 ACS Sensors paper reported its use as a core structure for developing turn-on fluorescent probes for reactive oxygen species (ROS) detection. The pyrazolopyrimidine scaffold provided excellent photostability, while the boronic ester group served as a ROS-responsive element, enabling selective detection of hydrogen peroxide in live cells.

From a synthetic chemistry perspective, recent advances have improved the accessibility of 6-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyrimidine. A 2023 Organic Process Research & Development article detailed a scalable, metal-free synthesis route that achieves >90% yield while minimizing purification steps. This development has significantly reduced the production cost, making the compound more accessible for broader research applications.

Looking forward, the versatility of 6-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyrimidine continues to inspire new applications. Ongoing research is exploring its potential in covalent inhibitor design, where the boronic acid form can form reversible covalent bonds with target proteins. Additionally, its use in antibody-drug conjugates (ADCs) and as a building block for DNA-encoded libraries shows promise for future drug discovery efforts.